Cas no 1214-15-9 (4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride)

• Product Name: 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride
• CAS No: 1214-15-9
• MF: C₁₅H₂₂ClNO
• MW: 267.794283390045
• CID: 1062586
• PubChem ID: 71750579
• Update Time: 2025-06-13

4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride
• 4´-Methyl-α-pyrrolidinobutyrophenone Hydrochloride
• (2E)-N-[2-[2-(1-Methyl-2-piperidinyl)ethyl]phenyl]-3-phenyl-2-propenamide-13C,d3
• 4-methyl-α-Pyrrolidinobutiophenone (hydrochloride)
• 5-MEO-PVP
• 1-(4-methylphenyl)-2-pyrrolidin-1-ylbutan-1-one,hydrochloride
• F 1938
• 4'-Methyl-alpha-pyrrolidinobutiophenone Hydrochloride (MPBP HCl)
• SV19U4TEY0
• PD020074
• 1-(4-methylphenyl)-2-pyrrolidin-1-ylbutan-1-one;hydrochloride
• SCHEMBL15162052
• 4'-Methyl-alpha-pyrrolidinobutyrophenone Hydrochloride
• 4'-Methyl-alpha-pyrrolidinobutiophenone Hydrochloride
• 4'-METHYL-.ALPHA.-PYRROLIDINOBUTIOPHENONE HYDROCHLORIDE
• Butyrophenone, 4'-methyl-2-(1-pyrrolidinyl)-, hydrochloride
• 1214-15-9
• UNII-SV19U4TEY0
• 4'-Methyl-alpha-pyrrolidinobutiophenone Hydrochloride (MPBP HCl) 1.0 mg/ml in Methanol (as free base)
• MPBP.HCl
• 4-Me-alpha-pbp HCl
• DTXSID60858089
• J-004492
• 4'-Methyl-
• 4'-Methyl-alpha-pyrrolidinobutiophenone Hydrochloride; MPBP HCl; 1-Butanone, 1-(4-methylphenyl)-2-(1-pyrrolidinyl)-, hydrochloride (1:1); Butyrophenone, 4'-methyl-2-(1-pyrrolidinyl)-, hydrochloride (8CI); F 1938
• 1-(4-METHYLPHENYL)-2-(PYRROLIDIN-1-YL)BUTAN-1-ONE HYDROCHLORIDE
• MPBP.HCl, 1mg/ml in Methanol (as free base)
• 4-ME-.ALPHA.-PBP HCL
• 1-(4-Methylphenyl)-2-(pyrrolidin-1-yl)butan-1-one--hydrogen chloride (1/1)
• 1-Butanone, 1-(4-methylphenyl)-2-(1-pyrrolidinyl)-, hydrochloride (1:1)
• A-pyrrolidinobutyrophenone Hydrochloride

• Inchi： 1S/C15H21NO.ClH/c1-3-14(16-10-4-5-11-16)15(17)13-8-6-12(2)7-9-13;/h6-9,14H,3-5,10-11H2,1-2H3;1H
• InChI Key： KGZQAHAZFKZPTL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C)=CC=1)C(CC)N1CCCC1

Computed Properties

• Exact Mass: 267.13900
• Monoisotopic Mass: 267.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.79200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride

4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride (CAS No. 1214-15-9): An Overview of Its Chemical Properties and Applications

4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride (CAS No. 1214-15-9) is a synthetic compound that has garnered significant attention in the fields of chemistry, pharmacology, and medicinal research. This compound, also known as 4'-Methyl-PBP HCl, is a derivative of pyrrolidinobutyrophenone and is characterized by its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride is a white crystalline solid with a molecular formula of C₁₆H₂₁NO₂·HCl. The compound features a pyrrolidinyl ring attached to a butyrophenone backbone, with a methyl group substituent at the 4' position. This specific structural arrangement imparts unique physical and chemical properties to the molecule. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it suitable for various experimental and pharmaceutical applications.

The compound exhibits high thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point is typically around 180-185°C, which is an important parameter for its identification and quality control in analytical settings. Additionally, the compound's solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it versatile for use in different chemical reactions and formulations.

Synthesis Methods

The synthesis of 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride involves several well-documented routes, each with its own advantages and challenges. One common approach involves the condensation of 4-methylbenzoyl chloride with pyrrolidine to form the corresponding amide, followed by alkylation with bromobutyl chloride to introduce the butyl group. The resulting intermediate is then hydrolyzed to form the carboxylic acid, which is subsequently esterified and reduced to yield the final product.

An alternative method involves the use of palladium-catalyzed cross-coupling reactions to introduce the methyl group at the 4' position of the phenyl ring. This approach offers higher regioselectivity and can be performed under milder conditions compared to traditional methods. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes that minimize waste generation and reduce energy consumption.

Biological Activities and Potential Applications

4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride has been studied for its potential biological activities, including its effects on central nervous system (CNS) function and its interactions with various neurotransmitter systems. Research has shown that this compound can modulate serotonin (5-HT) receptors, particularly the 5-HT_2A subtype, which plays a crucial role in mood regulation and cognitive function.

In preclinical studies, 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride has demonstrated potential as an antidepressant agent due to its ability to enhance serotonin signaling in brain regions associated with mood disorders. Additionally, it has been investigated for its analgesic properties, with some studies suggesting that it may act through multiple mechanisms to alleviate pain symptoms.

Beyond its CNS effects, this compound has also shown promise in other therapeutic areas. For example, recent research has explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride could have broad applications in treating inflammatory diseases such as arthritis and multiple sclerosis.

Safety Considerations and Regulatory Status

The safety profile of 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride is an important consideration for both research and potential clinical applications. Preclinical toxicology studies have generally shown that this compound has a favorable safety margin when administered at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to human trials.

In terms of regulatory status, 4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride is currently classified as a research chemical rather than a pharmaceutical product. This classification allows for its use in academic and industrial research settings while restricting its availability for non-research purposes. Researchers working with this compound are advised to adhere to all relevant safety guidelines and regulatory requirements.

Conclusion

4'-Methyl-α-pyrrolidinobutyrophenone Hydrochloride (CAS No. 1214-15-9) is a versatile compound with a range of potential applications in chemistry, pharmacology, and medicine. Its unique chemical structure confers distinct physical properties that make it suitable for various experimental settings. Ongoing research continues to uncover new biological activities and therapeutic potentials of this compound, highlighting its significance in both basic science and translational medicine.